![molecular formula C15H21NO7S2 B149036 N-4-Carboxybenzylglucamine dithiocarbamate CAS No. 127531-18-4](/img/structure/B149036.png)
N-4-Carboxybenzylglucamine dithiocarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-4-Carboxybenzylglucamine dithiocarbamate, also known as CBT, is a compound that has gained attention in recent years due to its potential applications in scientific research. CBT is a dithiocarbamate derivative of glucosamine that has been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-4-Carboxybenzylglucamine dithiocarbamate is not fully understood, but it is believed to work through the inhibition of various enzymes and signaling pathways. Specifically, this compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune response. This compound has also been shown to inhibit the activity of other enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, and has been studied for its potential as a treatment for cancer and other diseases. This compound has also been shown to have a protective effect on the liver, and has been studied for its potential use in the treatment of liver diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-4-Carboxybenzylglucamine dithiocarbamate in lab experiments is that it is a relatively stable compound that can be easily synthesized. This compound also exhibits a range of biochemical and physiological effects, making it a versatile compound for use in a variety of experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-4-Carboxybenzylglucamine dithiocarbamate. One area of interest is the development of new drugs and therapies based on the compound. This compound has also been studied for its potential use in the treatment of liver diseases, and further research in this area could lead to new treatments for these conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to new insights into its potential applications in scientific research.
Synthesis Methods
N-4-Carboxybenzylglucamine dithiocarbamate can be synthesized through the reaction of glucosamine with carbon disulfide and benzyl chloride. The resulting product is then treated with sodium hydroxide to form the dithiocarbamate derivative. This process yields a pure product with a high yield and purity.
Scientific Research Applications
N-4-Carboxybenzylglucamine dithiocarbamate has been shown to have a range of potential applications in scientific research. It has been studied for its potential as an antioxidant, anti-inflammatory agent, and as a potential treatment for cancer and other diseases. This compound has also been studied for its potential use in the development of new drugs and therapies.
properties
CAS RN |
127531-18-4 |
---|---|
Molecular Formula |
C15H21NO7S2 |
Molecular Weight |
391.5 g/mol |
IUPAC Name |
4-[[dithiocarboxy-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]methyl]benzoic acid |
InChI |
InChI=1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1 |
InChI Key |
FVBVEHVQVWFUKG-UMSGYPCISA-N |
Isomeric SMILES |
C1=CC(=CC=C1CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S)C(=O)O |
SMILES |
C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O |
Canonical SMILES |
C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O |
Other CAS RN |
127531-18-4 |
synonyms |
N-4-carboxybenzylglucamine dithiocarbamate N-CBGD N-p-carboxybenzyl-D-glucamine dithiocarbamate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.